3,4-Dichloro-5-(chloromethyl)-1,2-thiazole
Overview
Description
Compounds like “3,4-Dichloro-5-(chloromethyl)-1,2-thiazole” belong to a class of organic compounds known as thiazoles. Thiazoles are heterocyclic compounds that contain a five-membered aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms .
Molecular Structure Analysis
The molecular structure of “3,4-Dichloro-5-(chloromethyl)-1,2-thiazole” would consist of a thiazole ring substituted with chlorine atoms at the 3rd and 4th positions and a chloromethyl group at the 5th position .Chemical Reactions Analysis
Thiazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, due to the presence of electron-rich nitrogen and sulfur atoms in the thiazole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of “3,4-Dichloro-5-(chloromethyl)-1,2-thiazole” would depend on its specific structure. Thiazoles are generally stable compounds that are resistant to oxidation and reduction .Scientific Research Applications
- Antifungal Agents : Some thiazole derivatives exhibit antifungal activity. Scientists explore modifications of this compound to develop new antifungal drugs .
Synthetic Chemistry and Drug Development
Bioconjugation and Glycoconjugates
These applications highlight the versatility and significance of 3,4-Dichloro-5-(chloromethyl)-1,2-thiazole in scientific research. Its unique structure and reactivity continue to inspire innovative studies across multiple disciplines. If you need further details or additional applications, feel free to ask! 😊 .
Mechanism of Action
Future Directions
The future directions for research on “3,4-Dichloro-5-(chloromethyl)-1,2-thiazole” could include further exploration of its synthesis, properties, and potential applications. Thiazole compounds are of interest in various fields, including medicinal chemistry, due to their presence in many biologically active compounds .
properties
IUPAC Name |
3,4-dichloro-5-(chloromethyl)-1,2-thiazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2Cl3NS/c5-1-2-3(6)4(7)8-9-2/h1H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSUBSLMSDRVTHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1=C(C(=NS1)Cl)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2Cl3NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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